Cas no 701910-96-5 (2-Azetidinone, 1-(hydroxymethyl)-4-(phenylthio)-)

• Product Name: 2-Azetidinone, 1-(hydroxymethyl)-4-(phenylthio)-
• CAS No: 701910-96-5
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 1741739
• Update Time: 2024-11-27

2-Azetidinone, 1-(hydroxymethyl)-4-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 1-(hydroxymethyl)-4-(phenylthio)-

• Inchi： 1S/C10H11NO2S/c12-7-11-9(13)6-10(11)14-8-4-2-1-3-5-8/h1-5,10,12H,6-7H2
• InChI Key： OUYFUXBITVYKAA-UHFFFAOYSA-N
• SMILES： N1(CO)C(SC2=CC=CC=C2)CC1=O

Computed Properties

• Exact Mass: 209.05113

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Melting Point: 76-77 °C
• Boiling Point: 431.1±40.0 °C(Predicted)
• PSA: 40.54
• pka: 13.41±0.10(Predicted)